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Compound of Interest

Compound Name: PAd-DalPhos

CAS No.: 1902911-38-9

Cat. No.: B6306810

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The efficient construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern

pharmaceutical synthesis, as the resulting arylamine moieties are prevalent in a vast array of

active pharmaceutical ingredients (APIs). The use of PAd-DalPhos, a sterically demanding and

electron-rich bisphosphine ligand, in combination with nickel catalysis, has emerged as a

powerful and sustainable alternative to traditional palladium-based methods for C-N cross-

coupling reactions. This nickel-based catalytic system offers numerous advantages, including

the use of a more earth-abundant metal, broad substrate scope, and high functional group

tolerance, making it particularly valuable in the synthesis of complex pharmaceutical

intermediates.

This document provides detailed application notes and protocols for the use of PAd-DalPhos in

the synthesis of pharmaceutical intermediates, with a focus on Buchwald-Hartwig amination

reactions.

Key Advantages of the PAd-DalPhos/Nickel System:
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High Catalytic Activity: Enables the coupling of challenging substrates, including

heteroarylamines and bulky primary alkylamines, which are common in lipophilic APIs.[1][2]

Broad Substrate Scope: Effective for a wide range of (hetero)aryl chlorides, bromides, and

tosylates as electrophilic coupling partners.[2]

Sustainability: Utilizes nickel, a more earth-abundant and less expensive metal than

palladium, aligning with green chemistry principles.

Large-Scale Applicability: The methodology has been successfully applied to the decagram-

scale synthesis of a pharmaceutical intermediate, demonstrating its potential for industrial

production.[3]

Data Presentation
The following tables summarize representative quantitative data for nickel-catalyzed C-N cross-

coupling reactions using PAd-DalPhos and its derivatives.

Table 1: Nickel-Catalyzed C-N Cross-Coupling of Primary Heteroarylamines with (Hetero)aryl

Chlorides using PAd2-DalPhos[1][4]
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Table 2: Nickel-Catalyzed C-N Cross-Coupling of Bulky Primary Alkylamines with (Hetero)aryl

Electrophiles using PhPAd-DalPhos[2]
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Experimental Protocols
Protocol 1: General Procedure for the Synthesis of the
(PAd-DalPhos)Ni(o-tolyl)Cl Pre-catalyst
This protocol is based on a general method for the synthesis of (DalPhos)Ni(aryl)Cl pre-

catalysts.[5][6]

Diagram: Synthesis of (PAd-DalPhos)Ni(o-tolyl)Cl Pre-catalyst
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Reactants

Reaction

Workup & Purification

PAd-DalPhos

Mix in Toluene

Ni(COD)2 2-chlorotoluene

Stir at RT, 16h

Solvent Evaporation

Wash with Pentane

Dry under Vacuum

(PAd-DalPhos)Ni(o-tolyl)Cl

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6306810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Workup & Isolation

Inert Atmosphere Reactor

Charge (PAd-DalPhos)Ni(o-tolyl)Cl
and NaOtBu

Add Anhydrous Solvent (e.g., Toluene)

Add Aryl Halide and Amine

Heat to 80-110 °C

Monitor by HPLC/GC

Cool to RT

Quench with Water

Extract with Organic Solvent

Dry and Concentrate

Purify (e.g., Crystallization)

Pharmaceutical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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